Cas no 104040-78-0 (Flazasulfuron)

• Product Name: Flazasulfuron
• CAS No: 104040-78-0
• MF: C₁₃H₁₂F₃N₅O₅S
• MW: 407.325091362
• MDL: MFCD00274594
• CID: 62444
• PubChem ID: 329754780
• Update Time: 2025-06-29

Flazasulfuron Chemical and Physical Properties

Names and Identifiers

• 1-(4,6-Dimethoxypyrimidin-2-yl)-3-(3-trifluoromethyl-2-pyridylsulfonyl)urea
• N-(4,6-DIMETHOXY-2-PYRIMIDINYLAMINOCARBONYL)-3-(TRIFLUOROMETHYL)-2-PYRIDINESULFONAMIDE
• SHIBAGEN
• 2-pyridinesulfonamide,n-(((4,6-dimethoxy-2-pyrimidinyl)amino)carbonyl)-3-(trif
• inesulfonamide
• n-(((4,6-dimethoxy-2-pyrimidinyl)amino)carbonyl)-3-(trifluoromethyl)-2-pyrid
• ok-1166
• Flazasulfuron
• 1-(4,6-dimethoxypyrimidin-2-yl)-3-[3-(trifluoromethyl)pyridin-2-yl]sulfonylurea
• N-[(4,6-dimethoxypyrimidin-2-yl)carbamoyl]-3-(trifluoromethyl)pyridine-2-sulfonamide
• N-[[(4,6-dimethoxy-2-pyrimidinyl)amino]carbonyl]-3-(trifluoromethyl)-2-pyridinesulfonamide
• N-(((4,6-Dimethoxy-2-pyrimidinyl)amino)carbonyl)-3-(trifluoromethyl)-2-pyridinesulfonamide
• KATANA
• sl-160
• Flazasulfuron [iso]
• Shibagen [japanese]
• flazasulfuron (bsi, draft e-iso)
• luoromethyl)-
• UNII-3SB13WWV30
• 104040-78-0
• DTXSID3034610
• N-((4,6-dimethoxypyrimidin-2-yl)carbamoyl)-3-(trifluoromethyl)pyridine-2-sulfonamide
• A800883
• CHEMBL1878071
• C18441
• NS00000142
• FT-0642552
• Q3073504
• 3SB13WWV30
• CS-0440149
• FLAZASULFURON;1-(4,6-DIMETHOXYPYRIMIDIN-2-YL)-3-(3-TRIFLUOROMETHYL-2-PYRIDYLSULFONYL)UREA
• HWATZEJQIXKWQS-UHFFFAOYSA-N
• 1-(4,6-dimethoxy-2-pyrimidinyl)-3-[[3-(trifluoromethyl)-2-pyridinyl]sulfonyl]urea
• N-(4,6-dimethoxypyrimidin-2-ylcarbamoyl)-3-(trifluoromethyl)pyridine-2-sulfonamide
• HSDB 7957
• F21476
• 2-Pyridinesulfonamide, N-(((4,6-dimethoxy-2-pyrimidinyl)amino)carbonyl)-3-(trifluoromethyl)-
• SCHEMBL54678
• Flazasulfuron 100 microg/mL in Acetonitrile
• AKOS015900343
• CHEBI:81749
• J-001097
• NCGC00164266-01
• Flazasulfuron, PESTANAL(R), analytical standard
• FLAZASULFURON [MI]
• 2-Pyridinesulfonamide, N-[[(4,6-dimethoxy-2-pyrimidinyl)amino]carbonyl]-3-(trifluoromethyl)-
• DB-040506
• USEPA/OPP Pesticide Code: 119011
• DTXCID1014610

• MDL： MFCD00274594
• Inchi： 1S/C13H12F3N5O5S/c1-25-8-6-9(26-2)19-11(18-8)20-12(22)21-27(23,24)10-7(13(14,15)16)4-3-5-17-10/h3-6H,1-2H3,(H2,18,19,20,21,22)
• InChI Key： HWATZEJQIXKWQS-UHFFFAOYSA-N
• SMILES： S(C1C(C(F)(F)F)=CC=CN=1)(NC(NC1N=C(C=C(N=1)OC)OC)=O)(=O)=O

Computed Properties

• Exact Mass: 407.05100
• Monoisotopic Mass: 407.051
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 602
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 141A^2
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 2

Experimental Properties

• Density: 1.5594 (estimate)
• Melting Point: 164-166°
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.549
• PSA: 140.78000
• LogP: 2.96270
• pka: pKa (24°): 4.6

Flazasulfuron Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H410
• Warning Statement： P273,P501
• Hazardous Material transportation number：UN3077 9/PG 3
• WGK Germany：2
• Hazard Category Code： 50/53
• Safety Instruction： S60-S61
• RTECS：UT7930000
• Hazardous Material Identification：
• Storage Condition：2-8°C
• Toxicity：LD50 mice, rats (mg/kg): >5000, >5000 orally; in rats (mg/kg): >2000 dermally (Hashizume).
• Safety Term：S60
• Risk Phrases：R50/53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinesulfonamides

Additional information on Flazasulfuron

Flazasulfuron: A Comprehensive Overview

Flazasulfuron, with the CAS number 104040-78-0, is a highly effective herbicide that has garnered significant attention in the agricultural and environmental sectors. This compound belongs to the sulfonylurea class of herbicides, which are known for their ability to inhibit the enzyme acetolactate synthase (ALS), a critical component in the biosynthesis of branched-chain amino acids in plants. The inhibition of ALS leads to the disruption of plant growth, making Flazasulfuron a powerful tool for weed control in various cropping systems.

The chemical structure of Flazasulfuron is characterized by a sulfonylurea moiety, which is a common feature among herbicides in this class. This structure contributes to its high potency and selectivity, allowing it to effectively target a wide range of weeds without causing significant harm to crops. Recent studies have highlighted the importance of understanding the molecular mechanisms underlying the activity of Flazasulfuron, particularly in light of increasing concerns about herbicide resistance in weeds.

One of the most notable advancements in the study of Flazasulfuron involves its application in integrated pest management (IPM) strategies. Researchers have explored its compatibility with other herbicides and its ability to enhance the overall efficiency of weed control programs. For instance, a 2023 study published in the Weed Science Journal demonstrated that combining Flazasulfuron with other ALS-inhibiting herbicides can significantly reduce the likelihood of resistance development while maintaining high levels of efficacy.

In addition to its role as a standalone herbicide, Flazasulfuron has been investigated for its potential as a component in seed treatment formulations. This application could provide an additional layer of protection against early-season weeds, thereby improving crop establishment and yield potential. However, further research is needed to fully understand the long-term environmental impacts and residue levels associated with this use.

The environmental fate and toxicity of Flazasulfuron have also been subjects of recent research. Studies conducted in controlled laboratory settings have shown that the compound undergoes rapid degradation under aerobic conditions, reducing its persistence in soil and water systems. However, field studies have revealed that certain environmental factors, such as soil type and temperature, can influence its degradation rate and bioavailability.

Beyond its agricultural applications, Flazasulfuron has shown promise in ecological restoration projects. Its ability to selectively control invasive plant species makes it a valuable tool for restoring native vegetation in disturbed ecosystems. A 2023 case study published in the Ecosystems Restoration Journal highlighted its successful use in controlling exotic grasses in a temperate forest ecosystem, demonstrating its potential beyond traditional agricultural settings.

In conclusion, Flazasulfuron, with its unique chemical properties and broad spectrum of activity, continues to play a pivotal role in modern agriculture and environmental management. As research into its mechanisms, applications, and environmental impacts progresses, it is likely that this compound will remain at the forefront of weed control solutions for years to come.